Cas no 1904-16-1 (1-Pyrrolidinepropanol,2,5-dimethyl-)

• Product Name: 1-Pyrrolidinepropanol,2,5-dimethyl-
• CAS No: 1904-16-1
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 181263
• PubChem ID: 102712
• Update Time: 2025-04-19

1-Pyrrolidinepropanol,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanol,2,5-dimethyl-
• 2,5-dimethylpyrrolidine-1-propanol
• 3-(2,5-dimethylpyrrolidin-1-yl)propan-1-ol
• Einecs 217-603-1
• 2,5-Dimethyl-1-pyrrolidine-1-propanol
• SCHEMBL5723633
• NS00045627
• NAXTXBAUPVGPMV-UHFFFAOYSA-N
• DTXSID40940597
• N-(3-hydroxypropyl)-2,5-dimethylpyrrolidine
• 1904-16-1

• Inchi： 1S/C9H19NO/c1-8-4-5-9(2)10(8)6-3-7-11/h8-9,11H,3-7H2,1-2H3
• InChI Key： NAXTXBAUPVGPMV-UHFFFAOYSA-N
• SMILES： OCCCN1C(C)CCC1C

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 157.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 1.3

Experimental Properties

• Density: 0.917
• Boiling Point: 237.4°Cat760mmHg
• Flash Point: 94.5°C
• Refractive Index: 1.459
• PSA: 23.47